Cas no 1188-02-9 (2-Methylheptanoic acid)

2-Methylheptanoic acid Properties

Names and Identifiers

• 2-Methylheptanoic acid
• 2-METHYLENANTHIC ACID
• 2-methyl-heptanoicaci
• a-Methylheptanoic acid
• FEMA 2706
• FEMA NUMBER 2706
• Heptanoic acid,2-methyl
• Methyl Heptanoic Acid
• MethylaMine
• Methylamylacetic acid
• rac-2-methyl-heptanoic acid
• racemic 2-methyl-enanthic acid
• (?à)-2-Methylheptanoic acid
• 2-Methyl heptanoic acid
• 128441-06-5
• Heptanoic acid, 2-methyl-
• 2-methyl-heptanoic acid
• Heptanoic acid, methyl-
• alpha-Methylheptanoic acid
• heptane-2-carboxylic acid
• NKBWMBRPILTCRD-UHFFFAOYSA-N
• FEMA No. 2706
• Heptanoic acid, 2-methyl-, (2S)-
• Amylmethylacetic acid
• 2-MethylheptanoicAcid
• 2 methyl heptanoic acid
• 2-Me
• Aminomethane
• 2-Methylenanthic Acid
• +Expand

• MDL： MFCD00142944
• InChIKey： NKBWMBRPILTCRD-UHFFFAOYSA-N
• Inchi： 1S/C8H16O2/c1-3-4-5-6-7(2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• SMILES： O([H])C(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 144.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 144.115
• Heavy Atom Count: 10
• Complexity: 99.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Surface Charge: -1
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.28740
• PSA: 37.30000
• Refractive Index: 1.4245-1.4265
• Boiling Point: 140°C/30mmHg(lit.)
• Flash Point: >110 ºC
• FEMA: 2706
• Color/Form: colorless liquid
• Solubility: Insoluble in water
• Density: 0.906

2-Methylheptanoic acid Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S39-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R37/38; R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3265 8/PG III
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store below +30°C.
• PackingGroup：III
• Risk Phrases： R37/38;R41
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

2-Methylheptanoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters